Cas no 175201-46-4 (Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate
• CAS No: 175201-46-4
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• MDL: MFCD00068155
• CID: 133648
• PubChem ID: 2736791
• Update Time: 2025-10-30

Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 3-amino-5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester
• methyl 3-amino-5-(4-tert-butylphenyl)thiophene-2-carboxylate
• HMS1435K22
• Methyl 3-amino-5-[4-(tert-butyl)phenyl]thiophene-2-carboxylate
• BUTTPARK 99\18-38
• Methyl 3-Amino-5-[4-(Yert-Butyl)phenyl]Thiophene-2-Carboxylate
• SCHEMBL14975506
• AKOS009158026
• 175201-46-4
• Methyl3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate
• Maybridge3_001650
• MFCD00068155
• FT-0628541
• 2-Thiophenecarboxylic acid, 3-amino-5-[4-(1,1-dimethylethyl)phenyl]-, methyl ester
• W-206133
• DTXSID60371607
• IDI1_013037
• Methyl3-amino-5-(4-tert-butylphenyl)thiophene-2-carboxylate97%
• Methyl 3-amino-5-(4-tert-butylphenyl)thiophene-2-carboxylate 97%
• DB-044067

• MDL： MFCD00068155
• Inchi： 1S/C16H19NO2S/c1-16(2,3)11-7-5-10(6-8-11)13-9-12(17)14(20-13)15(18)19-4/h5-9H,17H2,1-4H3
• InChI Key： UFMSMLSNDDSQKN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 289.11400
• Monoisotopic Mass: 289.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2
• XLogP3: 5

Experimental Properties

• Density: 1.152
• Melting Point: 156 °C
• Boiling Point: 451.3°Cat760mmHg
• Flash Point: 226.8°C
• Refractive Index: 1.58
• PSA: 80.56000
• LogP: 4.66260

Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate

Introduction to Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate (CAS No. 175201-46-4)

Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate, identified by its CAS number 175201-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both amino and carboxylate functional groups, coupled with a tert-butyl-substituted phenyl ring, makes this molecule a promising candidate for further exploration in drug discovery and material innovation.

The structure of Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate features a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur. Thiophene derivatives have been widely studied due to their potential applications in medicinal chemistry, agrochemicals, and organic electronics. The amino group at the 3-position and the carboxylate group at the 2-position introduce polar functionalities that can enhance solubility and interactions with biological targets. Additionally, the tert-butyl substituent on the phenyl ring at the 5-position provides steric hindrance, which can influence the compound's reactivity and binding affinity.

In recent years, there has been a growing interest in thiophene-based compounds for their role in developing novel therapeutic agents. For instance, studies have shown that certain thiophene derivatives exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate suggests that it may possess unique pharmacological characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as thiophene derivatives. The introduction of the amino group can be achieved through nucleophilic substitution or reduction of nitro groups, while the carboxylate group is often formed via oxidation or carboxylation reactions. The tert-butyl-substituted phenyl ring can be incorporated through Friedel-Crafts alkylation or other similar electrophilic aromatic substitution reactions. The precise synthetic route depends on the desired purity and yield, as well as the availability of starting materials.

The chemical properties of Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate are influenced by its functional groups and substituents. The amino group can participate in hydrogen bonding interactions, while the carboxylate group can form ionic bonds with positively charged species. The tert-butyl group enhances hydrophobicity and steric bulk, which can affect solubility and metabolic stability. These properties make the compound suitable for various applications, including drug delivery systems and coordination chemistry.

In the realm of pharmaceutical research, Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate has been explored as a potential intermediate in the synthesis of more complex bioactive molecules. Its structural features allow for further derivatization, enabling researchers to tailor its properties for specific therapeutic targets. For example, modifications at the amino or carboxylate positions could enhance binding affinity to enzymes or receptors involved in disease pathways.

The material science applications of this compound are also noteworthy. Thiophene derivatives are known for their semiconducting properties, making them useful in organic electronics such as OLEDs (organic light-emitting diodes) and OFETs (organic field-effect transistors). The presence of bulky substituents like the tert-butyl group can influence charge transport properties, potentially leading to improved device performance.

The latest research in thiophene-based compounds has highlighted their potential in addressing emerging challenges in medicine and technology. For instance, studies have demonstrated the efficacy of certain thiophene derivatives in photodynamic therapy due to their ability to generate reactive oxygen species upon light irradiation. Additionally, these compounds have been investigated for their role in modulating neural activity, suggesting applications in treating neurological disorders.

In conclusion, Methyl 3-amino-5-(4-(tert-butyl)phenyl)thiophene-2-carboxylate (CAS No. 175201-46-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel drugs and advanced materials with tailored properties. As research continues to uncover new applications for thiophene derivatives, this compound stands out as a promising candidate for further exploration and development.